N-[2-(4-Chlorophenyl)ethyl]-3-{2,3,5,9-tetramethyl-7-oxo-7H-furo[3,2-G]chromen-6-YL}propanamide

• Molecular Formula: C26H26ClNO4
• Molecular Weight: 451.9 g/mol
• IUPAC Name: N-[2-(4-chlorophenyl)ethyl]-3-(2,3,5,9-tetramethyl-7-oxofuro[3,2-g]chromen-6-yl)propanamide
• InChI: InChI=1S/C26H26ClNO4/c1-14-17(4)31-24-16(3)25-22(13-21(14)24)15(2)20(26(30)32-25)9-10-23(29)28-12-11-18-5-7-19(27)8-6-18/h5-8,13H,9-12H2,1-4H3,(H,28,29)
• InChI Key: AJRZYPKOIUKWCD-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(OC2=C(C3=C(C=C12)C(=C(C(=O)O3)CCC(=O)NCCC4=CC=C(C=C4)Cl)C)C)C

Description

N-[2-(4-Chlorophenyl)ethyl]-3-{2,3,5,9-tetramethyl-7-oxo-7H-furo[3,2-G]chromen-6-YL}propanamide: is a complex organic molecule that combines elements from various chemical classes.

• Its structure consists of:
  • A furochromone (furo[3,2-G]chromen-6-YL) moiety.
  • An amide group (propanamide) attached to the furochromone.
  • An ethyl group linked to the amide nitrogen.
  • A 4-chlorophenyl substituent on the ethyl group.
  • Multiple methyl groups at specific positions.
• This compound’s intricate arrangement suggests potential biological activity.

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